![molecular formula C12H15N5 B2563060 5-Methyl-7-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine CAS No. 330833-68-6](/img/structure/B2563060.png)
5-Methyl-7-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine
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Overview
Description
“5-Methyl-7-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine” is a chemical compound with the molecular weight of 229.28 . The IUPAC name for this compound is 5-methyl-7-phenyl-4,5,6,7-tetrahydro [1,2,4]triazolo [1,5-a]pyrimidin-2-amine .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H15N5/c1-8-7-10 (9-5-3-2-4-6-9)17-12 (14-8)15-11 (13)16-17/h2-6,8,10H,7H2,1H3, (H3,13,14,15,16) . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a 3D model.Physical and Chemical Properties Analysis
This compound has a molecular weight of 229.28 . Its melting point is greater than 320 degrees Celsius .Scientific Research Applications
Antibacterial Activity
Triazolopyrimidines, including those structurally related to 5-Methyl-7-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-ylamine, have been explored for their antibacterial properties. A study highlighted the potential of 1,2,4-triazole and triazolopyrimidine hybrids in combating antibiotic-resistant Staphylococcus aureus strains. These compounds are potent inhibitors of critical bacterial enzymes like DNA gyrase and penicillin-binding protein, suggesting their utility in developing new antibacterial agents against drug-resistant bacteria (Li & Zhang, 2021).
Anti-inflammatory and Anticancer Potential
Triazolopyrimidines have been examined for their role in inhibiting p38α MAP kinase, a target in inflammation and cancer therapy. The review on pharmacophore design of p38α MAP kinase inhibitors underlines the importance of tri- and tetra-substituted imidazole scaffolds, which share a close structural relationship with triazolopyrimidines, in developing selective inhibitors for therapeutic applications (Scior et al., 2011).
Optical Sensing and Material Science
The compound's framework also aligns with research on pyrimidine derivatives used in optical sensors and materials science. Pyrimidine-based compounds, due to their ability to form coordination and hydrogen bonds, are utilized as optical sensors and have numerous biological and medicinal applications (Jindal & Kaur, 2021).
Sedative Hypnotics in Insomnia Treatment
Research into the hypnotic potential of zaleplon, which shares a core structural motif with triazolopyrimidines, underscores the relevance of this chemical class in developing sedative hypnotics. Zaleplon demonstrates benzodiazepine-like sedative effects with a reduced risk of tolerance and side effects, suggesting a pathway for designing new hypnotics (Heydorn, 2000).
Safety and Hazards
Properties
IUPAC Name |
5-methyl-7-phenyl-4,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15N5/c1-8-7-10(9-5-3-2-4-6-9)17-12(14-8)15-11(13)16-17/h2-6,8,10H,7H2,1H3,(H3,13,14,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKPJJUGJQHSCAB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(N2C(=NC(=N2)N)N1)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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